tert-butyl 3-((4-formyl-1H-1,2,3-triazol-1-yl)methyl)piperidine-1-carboxylate

Specification

• CAS No.: 2097964-68-4
• Molecular Formula: C14H22N4O3
• Molecular Weight: 294.35 g/mol
• IUPAC Name: tert-butyl 3-[(4-formyltriazol-1-yl)methyl]piperidine-1-carboxylate
• Standard InChI: InChI=1S/C14H22N4O3/c1-14(2,3)21-13(20)17-6-4-5-11(7-17)8-18-9-12(10-19)15-16-18/h9-11H,4-8H2,1-3H3
• Standard InChI Key: XCWBHASBKFEMCO-UHFFFAOYSA-N
• SMILES: CC(C)(C)OC(=O)N1CCCC(C1)CN2C=C(N=N2)C=O
• Canonical SMILES: CC(C)(C)OC(=O)N1CCCC(C1)CN2C=C(N=N2)C=O

Introduction

Chemical Structure and Properties

Structural Characteristics

Tert-butyl 3-((4-formyl-1H-1,2,3-triazol-1-yl)methyl)piperidine-1-carboxylate features several distinctive structural elements that contribute to its chemical reactivity and biological potential:

• A central piperidine ring with the Boc protection at the nitrogen (position 1)

• A methylene linker at position 3 of the piperidine connected to a 1,2,3-triazole ring

• A formyl group at position 4 of the triazole ring

• The tert-butyloxycarbonyl (Boc) group providing protection for the piperidine nitrogen

The presence of the 1,2,3-triazole ring is particularly significant as this heterocycle is known for its stability under diverse chemical and biological conditions, making it valuable in medicinal chemistry applications.

Physical and Chemical Properties

While specific experimental data for this exact compound is limited in the literature, its properties can be predicted based on its structural components. The compound is expected to exhibit:

Property	Value/Description
Molecular Formula	C₁₄H₂₁N₄O₃
Molecular Weight	Approximately 293 g/mol
Physical State	Likely a crystalline solid at room temperature
Solubility	Soluble in organic solvents (DMF, DCM, chloroform); limited water solubility
Stability	Generally stable under standard laboratory conditions
Functional Groups	Formyl, carbamate, triazole
Reactivity Centers	Formyl group (for aldehydic reactions), triazole ring (for coordination)

The formyl group at the C4 position of the triazole provides a versatile handle for further chemical modifications, which significantly enhances the utility of this compound in synthetic applications.

Synthesis Methodologies

Click Chemistry Approach

The most efficient route to synthesize tert-butyl 3-((4-formyl-1H-1,2,3-triazol-1-yl)methyl)piperidine-1-carboxylate typically employs copper-catalyzed azide-alkyne cycloaddition (CuAAC), a prominent example of click chemistry. This approach offers significant advantages including high yields, minimal side reactions, and mild reaction conditions.

The general synthetic pathway typically involves:

• Preparation of a suitably functionalized piperidine derivative with the Boc protecting group

• Introduction of an azide or alkyne functionality at position 3

• Click reaction with a complementary alkyne or azide containing the formyl group or its protected form

• Deprotection/oxidation steps if needed to reveal the formyl group

Similar reactions have demonstrated excellent yields (95-98%) with significantly reduced reaction times (approximately 5 minutes) when utilizing copper(I) iodide as a catalyst with N,N-diisopropylethylamine (DIPEA) in dimethylformamide (DMF).

Multi-step Synthesis Route

An alternative synthesis route may begin with tert-butyl 3-hydroxymethylpiperidine-1-carboxylate as a starting material, following these general steps:

• Conversion of the hydroxyl group to a leaving group (e.g., mesylate or tosylate)

• Nucleophilic substitution with sodium azide to form the azide intermediate

• Click reaction with a formyl-substituted alkyne or a precursor alkyne

• Oxidation to the formyl group if necessary

This approach may be preferred when specific regioselectivity is required or when working with sensitive functional groups.

Biological Activity and Applications

Pharmaceutical Relevance

• The 1,2,3-triazole moiety is present in numerous bioactive compounds and has been associated with various pharmacological activities

• Piperidine rings are common in many drug molecules, often contributing to favorable pharmacokinetic properties

• The formyl group provides a reactive site for derivatization to introduce additional functional groups

Related triazole-containing compounds have demonstrated significant biological activities, including:

Activity Type	Mechanism/Target	Related Structural Features
Antifungal	Inhibition of 14α-demethylase	Triazole ring
Antimicrobial	Multiple mechanisms	Triazole with various substituents
Antitumor	Various cellular targets	Triazole-containing heterocycles
Anti-diabetic	GPR119 activation	Triazole-piperidine/piperazine combinations

Particularly noteworthy is the finding that some triazole derivatives containing piperazine or piperidine carboxylate structures have shown activity as GPR119 agonists, with potential applications in the treatment of type 2 diabetes mellitus.

Synthetic Utility

The compound exhibits significant value as a synthetic building block:

• The formyl group can participate in numerous transformations including aldol condensations, reductive aminations, and Wittig reactions

• The protected piperidine nitrogen allows for selective reactions at other positions

• The entire molecule can serve as a specialized ligand for certain metal-catalyzed reactions

Specifically, this compound has been identified as an important intermediate in the synthesis of complex pharmaceutical compounds, including potential precursors to anticancer drugs like crizotinib.

Structure-Activity Relationships

Comparison with Related Compounds

To better understand the properties and potential applications of tert-butyl 3-((4-formyl-1H-1,2,3-triazol-1-yl)methyl)piperidine-1-carboxylate, it is instructive to compare it with structurally related compounds:

Compound	Key Differences	Impact on Properties
tert-butyl 4-(4-formyl-1,3-thiazol-2-yl)piperidine-1-carboxylate	Contains thiazole instead of triazole; different substitution pattern	Different electronic properties and hydrogen bonding capabilities
tert-butyl-1H-1,2,3-triazole-4-carbonyl piperazine-1-carboxylate	Carbonyl instead of formyl; piperazine vs. piperidine	More stable carbonyl group; additional nitrogen in the ring system
tert-butyl-1H-1,2,3-triazole-4-carbonyloxy piperidine-1-carboxylate	Carbonyloxy linkage; different attachment point	Different spatial arrangement and hydrolytic sensitivity

The thiazole analog (tert-butyl 4-(4-formyl-1,3-thiazol-2-yl)piperidine-1-carboxylate) has a molecular weight of 296.39 g/mol and displays different electronic properties due to the replacement of a nitrogen atom with sulfur in the heterocyclic ring.

Structural Determinants of Activity

Several structural features of tert-butyl 3-((4-formyl-1H-1,2,3-triazol-1-yl)methyl)piperidine-1-carboxylate contribute to its potential activity:

• The 1,2,3-triazole ring: This nitrogen-rich heterocycle can form hydrogen bonds and coordinate with metal ions, potentially interacting with various biological targets

• The formyl group: This reactive center can participate in covalent bonding with nucleophilic residues in proteins or serve as a synthetic handle for further functionalization

• The piperidine ring: This saturated heterocycle provides conformational flexibility and may contribute to binding with hydrophobic pockets of target proteins

• The methylene linker: This spacer provides rotational freedom between the piperidine and triazole moieties, potentially allowing optimal positioning for interactions with biological targets

Current Research and Applications

Catalytic Applications

Recent research has explored the utility of triazole-containing compounds as ligands in metal-catalyzed reactions. The triazole moiety in tert-butyl 3-((4-formyl-1H-1,2,3-triazol-1-yl)methyl)piperidine-1-carboxylate may function as a ligand for copper(I)-catalyzed azide-alkyne cycloaddition reactions, potentially accelerating reaction rates while suppressing cytotoxicity.

The chelating ability of the triazole ring combined with the coordinating properties of the formyl group could create interesting bidentate ligand properties that may find applications in asymmetric catalysis.

Natural Product Synthesis

Complex molecules containing triazole moieties have attracted significant attention in natural product synthesis. Tert-butyl 3-((4-formyl-1H-1,2,3-triazol-1-yl)methyl)piperidine-1-carboxylate has been reported as a valuable building block in the synthesis of biologically active natural products, including compounds such as Indiacen A and Indiacen B.

The specific role of this compound in these syntheses likely leverages its well-defined stereochemistry and the presence of the reactive formyl group for key carbon-carbon bond-forming reactions.

Analytical Characterization

Analytical Method	Expected Key Features
¹H NMR	Distinctive signals for the triazole proton (7.5-8.5 ppm), formyl proton (9.5-10.5 ppm), tert-butyl protons (1.4-1.5 ppm)
¹³C NMR	Carbonyl carbon signals (155-160 ppm for carbamate, 180-190 ppm for formyl), triazole carbons (120-150 ppm)
IR Spectroscopy	Strong C=O stretching bands (1680-1710 cm⁻¹ for formyl, 1680-1700 cm⁻¹ for carbamate)
Mass Spectrometry	Molecular ion peak corresponding to molecular weight, fragmentation pattern showing loss of t-butyl (M-57)

Similar triazole compounds have been fully characterized using elemental analysis, infrared spectroscopy, ¹H and ¹³C NMR, and mass spectral studies, which provide definitive structural confirmation.

Chromatographic Behavior

The compound would likely exhibit distinctive chromatographic properties:

• In normal-phase HPLC or TLC, moderate polarity due to the balance between the polar formyl and triazole groups and the nonpolar tert-butyl and piperidine portions

• In reverse-phase HPLC, moderate retention owing to the presence of both hydrophobic and hydrophilic elements

• Good UV detectability due to the chromophoric triazole and formyl groups

Future Research Directions

Computational Studies

Computational approaches could provide valuable insights into the structural and electronic properties of this compound:

• Molecular docking studies to predict interactions with biological targets

• Density functional theory calculations to understand reactivity patterns

• Molecular dynamics simulations to explore conformational preferences

Such theoretical investigations would complement experimental studies and potentially guide the rational design of derivatives with enhanced properties for specific applications.